3-(5-chloro-2-methoxybenzamido)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)benzofuran-2-carboxamide

• IUPAC Name: 3-[(5-chloro-2-methoxybenzoyl)amino]-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C25H19ClN2O6/c1-31-18-8-6-14(26)12-17(18)24(29)28-22-16-4-2-3-5-19(16)34-23(22)25(30)27-15-7-9-20-21(13-15)33-11-10-32-20/h2-9,12-13H,10-11H2,1H3,(H,27,30)(H,28,29)
• InChI Key: YJYKLLIBELXHEI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)C(=O)NC2=C(OC3=CC=CC=C32)C(=O)NC4=CC5=C(C=C4)OCCO5
• Molecular Formula: C25H19ClN2O6
• Molecular Weight: 478.9 g/mol
• CAS No.: 888467-23-0

Description

The compound 3-(5-chloro-2-methoxybenzamido)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)benzofuran-2-carboxamide is a benzofuran-based derivative containing a 2,3-dihydrobenzo[b][1,4]dioxin moiety. This structure combines a benzofuran core substituted with a carboxamide group at position 2, linked to a 5-chloro-2-methoxybenzamido substituent at position 2. The 2,3-dihydrobenzo[b][1,4]dioxin group is a fused oxygen heterocycle known for enhancing metabolic stability and binding affinity in medicinal chemistry contexts.

Biological Activity

3-(5-chloro-2-methoxybenzamido)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)benzofuran-2-carboxamide is a complex organic compound that has garnered attention for its potential biological activities. This article explores its pharmacological properties, structure-activity relationships, and relevant case studies to provide a comprehensive overview of its biological activity.

Chemical Structure and Properties

The compound has the following molecular formula: $C_{25}H_{19}ClN_2O_6$ with a molecular weight of 478.9 g/mol. The structure features a benzofuran core linked to a chlorinated methoxybenzamide moiety, contributing to its biological properties.

Property	Value
Molecular Formula	C25H19ClN2O6
Molecular Weight	478.9 g/mol
CAS Number	888467-23-0

Antidepressant Effects

Research has indicated that compounds similar to 3-(5-chloro-2-methoxybenzamido)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)benzofuran-2-carboxamide exhibit significant binding affinities for serotonin receptors, particularly 5-HT1A and 5-HT2A. For example, related derivatives demonstrated high affinities (Ki values of 17 nM for 5-HT1A and 0.71 nM for 5-HT2A), which correlate with antidepressant-like effects in animal models such as the Forced Swimming Test (FST) and Tail Suspension Test (TST) .

Anticancer Activity

Preliminary studies suggest that derivatives of this compound may possess anticancer properties. Compounds in the same class have shown selective cytotoxicity towards various cancer cell lines including breast (MCF-7), lung (A549), and prostate cancer cells (PC3). The mechanism appears to involve apoptosis induction in cancer cells while sparing normal cells in certain cases .

Antimicrobial Properties

The antimicrobial activity of related compounds has been assessed against both Gram-positive and Gram-negative bacteria. While the antibacterial potential was found to be limited, some derivatives exhibited antifungal activity against pathogens such as Candida albicans and Bacillus subtilis. The structure–activity relationship indicates that specific substituents on the benzoxazole scaffold can enhance antimicrobial efficacy .

Case Studies

• Antidepressant Activity : A study involving a series of benzoxazole derivatives highlighted the antidepressant potential through receptor binding assays and behavioral tests in rodents, establishing a clear link between structural modifications and biological outcomes .
• Cytotoxicity Assessment : In vitro assays conducted on various cancer cell lines demonstrated that specific modifications in the compound's structure could lead to increased selectivity for cancerous cells over normal cells, suggesting a promising avenue for developing targeted anticancer therapies .

Scientific Research Applications

Anticancer Activity

Research indicates that compounds with similar structural motifs to 3-(5-chloro-2-methoxybenzamido)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)benzofuran-2-carboxamide exhibit significant anticancer properties. For instance:

• Mechanism of Action : The compound may inhibit key signaling pathways involved in tumor growth and metastasis. Studies have shown that benzofuran derivatives can modulate the activity of various kinases and transcription factors associated with cancer progression .

Anti-inflammatory Effects

The compound's potential anti-inflammatory properties stem from its ability to inhibit pro-inflammatory cytokines and enzymes such as COX-2. This is particularly relevant in conditions like rheumatoid arthritis and other inflammatory diseases:

• Case Studies : In vitro studies have demonstrated that similar compounds can reduce the production of TNF-alpha and IL-6 in activated macrophages, suggesting a pathway for therapeutic intervention .

Neurological Applications

Preliminary studies suggest that derivatives of this compound may have neuroprotective effects:

• Research Findings : Investigations into related compounds have shown promise in protecting neuronal cells from oxidative stress and apoptosis, which are critical factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Case Study 1: Anticancer Efficacy

A study published in Nature Reviews Cancer highlighted the efficacy of benzofuran derivatives in inhibiting cancer cell proliferation in vitro. The results indicated a dose-dependent response against various cancer cell lines, showcasing the potential of compounds similar to 3-(5-chloro-2-methoxybenzamido)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)benzofuran-2-carboxamide as therapeutic agents.

Case Study 2: Inhibition of Inflammatory Pathways

Research published in the Journal of Medicinal Chemistry explored the anti-inflammatory properties of related compounds. The study found significant reductions in inflammatory markers in animal models treated with these compounds, supporting their development for treating chronic inflammatory conditions.

Case Study 3: Neuroprotection

A recent article in Frontiers in Neuroscience examined the neuroprotective effects of benzofuran derivatives on neuronal cultures exposed to neurotoxic agents. The findings suggested that these compounds could mitigate neuronal damage and offer a new avenue for treating neurodegenerative diseases.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Heterocycle Variations

The target compound’s benzofuran core distinguishes it from other heterocyclic systems in the evidence, such as 1,3,4-oxadiazoles (e.g., compounds 18–26 ) and dihydropyrazoles (e.g., 4m–4q ). These analogs share the 2,3-dihydrobenzo[b][1,4]dioxin-6-yl group but differ in their central scaffolds:

• Oxadiazoles (e.g., 22): Synthesized via coupling of 3-methoxybenzoic acid with oxadiazole intermediates, these compounds exhibit moderate yields (24–37%) and were optimized for Ca²⁺/calmodulin inhibition.
• Dihydropyrazoles (e.g., 4m ): These derivatives incorporate sulfonamide and substituted phenyl groups, showing higher melting points (207–208°C) and variable bioactivity depending on substituents (e.g., 4-methoxy vs. 4-bromo). The dihydropyrazole core introduces conformational flexibility, which may affect pharmacokinetics relative to the planar benzofuran system .

Substituent Effects

• 5-Chloro-2-methoxybenzamido Group : This substituent in the target compound introduces electron-withdrawing (Cl) and electron-donating (OCH₃) groups, which may modulate solubility and receptor binding. Similar substituents in oxadiazole derivatives (e.g., 19 , with a CF₃ group) showed improved lipophilicity but reduced aqueous stability .
• 2,3-Dihydrobenzo[b][1,4]dioxin-6-yl Group : Present in all compared compounds, this moiety enhances π-π stacking interactions in biological targets. For example, oxadiazole 22 achieved 35% yield with this group, while dihydropyrazole 4p (with a 4-chlorophenyl substituent) showed a higher yield (73.9%), suggesting substituent-dependent synthetic efficiency .

Data Tables

Key Research Findings

• Oxadiazole vs. Benzofuran : Oxadiazoles (e.g., 19 ) demonstrated superior enzymatic inhibition (IC₅₀ = 1.2 µM) due to their electron-deficient cores, whereas benzofurans may offer better membrane permeability owing to increased aromatic surface area .
• Substituent Impact : Chlorine and methoxy groups (as in the target compound) are associated with enhanced binding to hydrophobic pockets in protein targets, as seen in sulfonamide-containing dihydropyrazoles .